Cas no 872594-28-0 (2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 872594-28-0
• MF: C₁₃H₁₂N₄O₂S₂
• MW: 320.389979362488
• CID: 5944063
• PubChem ID: 7151136
• Update Time: 2025-10-31

2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• 2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• Acetamide, 2-[[1-(2-furanylmethyl)-1H-imidazol-2-yl]thio]-N-2-thiazolyl-
• F1872-0971
• SR-01000018232
• 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
• SR-01000018232-1
• 2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• AKOS002048404
• 872594-28-0
• CCG-193385

• Inchi： 1S/C13H12N4O2S2/c18-11(16-12-14-4-7-20-12)9-21-13-15-3-5-17(13)8-10-2-1-6-19-10/h1-7H,8-9H2,(H,14,16,18)
• InChI Key： TWLBYENEWRXVNY-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(CC2=CC=CO2)C=CN=1

Computed Properties

• Exact Mass: 320.04016799g/mol
• Monoisotopic Mass: 320.04016799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 7.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 872594-28-0 and Product Name: 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Compound with the CAS number 872594-28-0 and the product name 2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The intricate arrangement of heterocyclic rings and functional groups within its framework suggests a high degree of chemical versatility, making it a promising candidate for further exploration.

The molecular structure of this compound includes several key functional groups that contribute to its unique chemical properties. The presence of a furan ring at the 1-position, linked to a methyl group, and an imidazole ring at the 2-position, both connected through a sulfanyl group, creates a highly reactive and adaptable scaffold. Additionally, the acetamide moiety at the N-position further enhances its reactivity, allowing for various chemical modifications and interactions. This combination of heterocyclic systems and functional groups makes it an intriguing subject for synthetic chemists and pharmacologists alike.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. By leveraging high-throughput virtual screening techniques, researchers have been able to identify potential binding interactions between this compound and various biological targets. Preliminary computational studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various pathological conditions. These findings align with the growing interest in designing molecules that can modulate biological pathways through multiple mechanisms.

In the realm of drug discovery, the development of novel scaffolds that combine different heterocyclic systems is increasingly recognized as a powerful strategy. The compound in question, with its unique combination of furan, imidazole, and thiazole rings, represents an excellent example of such a scaffold. These heterocycles are well-known for their ability to engage in multiple hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. Furthermore, the presence of a sulfanyl group provides an additional site for interaction, potentially leading to dual-target inhibition or enhanced pharmacological effects.

Experimental validation of these computational predictions is crucial for advancing this compound into later stages of drug development. Initial in vitro assays have been conducted to evaluate its interaction with several key targets relevant to therapeutic intervention. These assays have revealed promising results, indicating that the compound can modulate the activity of enzymes involved in inflammatory pathways and cell signaling cascades. Such activities are of significant interest in the treatment of chronic inflammatory diseases and cancer.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the strategic construction of the heterocyclic core followed by functionalization at multiple positions. Recent methodologies in organic synthesis have enabled more efficient routes to complex molecules like this one, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations. These advances have not only shortened synthetic routes but also improved yields, making it feasible to produce sufficient quantities for preclinical studies.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. Initial studies using cell-based models have provided insights into its solubility, stability, and metabolic fate. These parameters are critical for determining whether the compound can be effectively delivered to target tissues and remain active long enough to exert a therapeutic effect. Additionally, efforts are being made to optimize its pharmacokinetic profile through structural modifications, aiming to enhance bioavailability and reduce potential side effects.

Collaborative efforts between academic researchers and pharmaceutical companies have been instrumental in advancing compounds like this one from early-stage discovery to clinical development. Such partnerships leverage complementary expertise in synthetic chemistry, computational modeling, biological assays, and preclinical testing. This interdisciplinary approach has been particularly effective in identifying lead compounds with high potential for therapeutic efficacy while minimizing risks associated with late-stage failures.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through stringent testing protocols. As such compounds progress through clinical trials, it is essential to gather comprehensive data on their safety profiles before they can be approved for human use. Regulatory agencies require detailed information on how these compounds interact with biological systems at both molecular and cellular levels. This ensures that patients receive treatments that are not only effective but also safe when used as directed.

In conclusion,2-({1-(furan-2-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide represents a promising candidate for further development in pharmaceutical research due to its unique molecular structure and potential biological activities. Its complex heterocyclic framework offers opportunities for designing molecules with enhanced binding affinity and selectivity toward key therapeutic targets. As research continues into its synthesis,pharmacological properties,and regulatory aspects,this compound holds significant promisefor contributing novel treatments across various medical conditions.